Cas no 168158-39-2 ((2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid)
(2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- N-Cbz-S-4-Fluorophenylglycine
- Benzeneacetic acid, 4-fluoro-α-[[(phenylmethoxy)carbonyl]amino]-, (S)- (9CI)
- (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid
-
- Inchi: 1S/C16H14FNO4/c17-13-6-8-14(9-7-13)18(10-15(19)20)16(21)22-11-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,19,20)
- InChI Key: XSTHXFWMHRMPBT-UHFFFAOYSA-N
- SMILES: C(O)(=O)CN(C1=CC=C(F)C=C1)C(OCC1C=CC=CC=1)=O
(2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-122148-0.05g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid |
168158-39-2 | 0.05g |
$959.0 | 2023-06-08 | ||
| Enamine | EN300-122148-0.1g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid |
168158-39-2 | 0.1g |
$1005.0 | 2023-06-08 | ||
| Enamine | EN300-122148-0.25g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid |
168158-39-2 | 0.25g |
$1051.0 | 2023-06-08 | ||
| Enamine | EN300-122148-0.5g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid |
168158-39-2 | 0.5g |
$1097.0 | 2023-06-08 | ||
| Enamine | EN300-122148-1.0g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid |
168158-39-2 | 1g |
$1142.0 | 2023-06-08 | ||
| Enamine | EN300-122148-2.5g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid |
168158-39-2 | 2.5g |
$2240.0 | 2023-06-08 | ||
| Enamine | EN300-122148-5.0g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid |
168158-39-2 | 5g |
$3313.0 | 2023-06-08 | ||
| Enamine | EN300-122148-10.0g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid |
168158-39-2 | 10g |
$4914.0 | 2023-06-08 | ||
| Enamine | EN300-122148-50mg |
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid |
168158-39-2 | 50mg |
$455.0 | 2023-10-02 | ||
| Enamine | EN300-122148-100mg |
(2S)-2-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)acetic acid |
168158-39-2 | 100mg |
$476.0 | 2023-10-02 |
(2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid
Introduction to (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic Acid (CAS No. 168158-39-2)
Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of innovative therapeutic agents. Among these, (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid, with the CAS number 168158-39-2, has emerged as a compound of significant interest due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for further chemical and pharmacological exploration.
The molecular structure of (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid is characterized by its chiral center at the (S)-configuration, which is a critical feature for its biological activity. The presence of a benzyloxy carbonyl group and a 4-fluorophenyl moiety further enhances its potential as a pharmacophore. These structural elements contribute to its interactions with biological targets, making it a candidate for various therapeutic applications.
In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of a 4-fluorophenyl group in (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid aligns with this trend, as fluorine atoms can modulate the electronic properties of the molecule, thereby influencing its pharmacological profile. This feature has been leveraged in the design of novel drug candidates targeting various diseases.
One of the most compelling aspects of (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid is its potential application in the field of protease inhibition. Proteases are enzymes that play crucial roles in numerous biological pathways, and their dysregulation is associated with several diseases, including cancer and inflammation. The chiral center and the specific substituents in this compound make it an attractive candidate for developing protease inhibitors. Recent studies have demonstrated that similar structures can effectively inhibit key proteases involved in disease progression, suggesting that (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid may exhibit comparable inhibitory activity.
The benzyloxy carbonyl group in the molecule also contributes to its stability and bioavailability, which are essential factors for any potential therapeutic agent. This group helps protect the amine functionality from degradation, ensuring that the compound remains active within the biological system. Additionally, the benzyloxy group can enhance solubility, facilitating better absorption and distribution throughout the body.
Current research is focused on optimizing the synthesis of (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid to improve its yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, are being employed to achieve high enantiomeric purity. These methods not only enhance the quality of the compound but also make the production process more efficient and scalable.
The pharmacological evaluation of (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid is ongoing, with several preclinical studies assessing its efficacy and safety profiles. Initial results have shown promising activity against various disease models, including cancer cell lines and inflammatory conditions. These findings warrant further investigation into its potential as a lead compound for drug development.
In conclusion, (2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid (CAS No. 168158-39-2) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in protease inhibition and other therapeutic areas make it a compound of great interest for researchers and pharmaceutical companies alike. As further studies continue to uncover its benefits, this molecule is poised to play a crucial role in the development of next-generation therapeutic agents.
168158-39-2 ((2S)-2-{(benzyloxy)carbonylamino}-2-(4-fluorophenyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)